N1-(4-ethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(4-ethylphenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C27H37N5O2/c1-4-20-7-10-23(11-8-20)29-27(34)26(33)28-19-25(32-16-14-30(2)15-17-32)22-9-12-24-21(18-22)6-5-13-31(24)3/h7-12,18,25H,4-6,13-17,19H2,1-3H3,(H,28,33)(H,29,34)
• InChI Key: WBDOYXMGZHEBKF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CCC3)C)N4CCN(CC4)C
• Molecular Formula: C27H37N5O2
• Molecular Weight: 463.6 g/mol

Description

N1-(4-ethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C27H37N5O2 and its molecular weight is 463.626. The purity is usually 95%.
BenchChem offers high-quality N1-(4-ethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(4-ethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dopamine Agonist Properties

Compounds similar to N1-(4-ethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide have been studied for their dopamine agonist properties. For example, a series of homologous N-alkyl-4-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydroisoquinolines was synthesized to examine their dopamine-like ability to dilate the renal artery, indicating potential applications in cardiovascular research and dopamine-related disorders (Jacob et al., 1981).

ABCB1 Inhibitors

Another related area of research involves the synthesis and evaluation of ABCB1 inhibitors, which are important for cancer treatment due to their role in multidrug resistance. Compounds with a 2-[(3-methoxyphenylethyl)phenoxy] moiety linked to basic nuclei such as N-4-arylpiperazine and 6,7-dimethoxytetrahydroisoquinoline have demonstrated inhibitory activity against ABCB1, suggesting potential applications in overcoming drug resistance in cancer therapy (Colabufo et al., 2008).

Orexin Receptor Antagonism

Research on orexin receptor antagonists, which are peptides involved in the maintenance of wakefulness, indicates potential applications in sleep disorders. Selective antagonism of orexin receptors has been shown to initiate and prolong sleep, providing insights into the development of sleep aids and treatments for insomnia (Dugovic et al., 2009).